Cas no 13120-39-3 ([(pyridin-2-yl)carbamoyl]formic acid)

• Product Name: [(pyridin-2-yl)carbamoyl]formic acid
• CAS No: 13120-39-3
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• MDL: MFCD01001245
• CID: 898546
• PubChem ID: 555963
• Update Time: 2025-05-21

[(pyridin-2-yl)carbamoyl]formic acid Chemical and Physical Properties

Names and Identifiers

• N-(2-Pyridyl)oxamic Acid
• 2-oxo-2-(2-pyridinylamino)Acetic acid
• 2-oxo-2-(pyridin-2-ylamino)acetic acid
• N-(2-Pyridyl)oxamic
• N-Pyridin-2-yl-oxalamic acid
• [(pyridin-2-yl)carbamoyl]formic acid
• N-(2-Pyridinyl)oxamic Acid
• 2-oxo-2-(pyridin-2-ylamino)aceticacid
• Oxamic acid monoamide, N-(2-pyridyl)-
• Oxamic acid, (2-pyridyl)-
• MFCD01001245
• Acetic acid, 2-oxo-2-(2-pyridinylamino)-
• DTXSID20339405
• SCHEMBL7165468
• BAS 00440966
• AKOS009479935
• J-005958
• Oxo(2-pyridinylamino)acetic acid #
• RQLBRIIHVJSCTG-UHFFFAOYSA-N
• Acetic acid, oxo(2-pyridinylamino)-
• Acetic acid, 2-oxo-2-(2-pyridylamino)-
• 13120-39-3
• Oxalic acid 1-(2-pyridyl)amide
• EN300-147744
• DA-25737
• F2189-1035

• MDL： MFCD01001245
• Inchi： 1S/C7H6N2O3/c10-6(7(11)12)9-5-3-1-2-4-8-5/h1-4H,(H,11,12)(H,8,9,10)
• InChI Key： RQLBRIIHVJSCTG-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)NC1C=CC=CN=1

Computed Properties

• Exact Mass: 166.03800
• Monoisotopic Mass: 166.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• Density: 1.505±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 196-198 ºC
• Solubility: Slightly soluble (18 g/l) (25 º C),
• PSA: 79.29000
• LogP: 0.17770

[(pyridin-2-yl)carbamoyl]formic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [(pyridin-2-yl)carbamoyl]formic acid

Introduction to [(pyridin-2-yl)carbamoyl]formic Acid (CAS No. 13120-39-3)

[(pyridin-2-yl)carbamoyl]formic acid, identified by its CAS number 13120-39-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a pyridin-2-yl moiety linked to a carbamoyl group and terminated with a formic acid moiety, has garnered attention due to its versatile applications in drug development and molecular design.

The structural framework of [(pyridin-2-yl)carbamoyl]formic acid incorporates a pyridine ring, which is a pivotal heterocyclic scaffold widely recognized for its role in medicinal chemistry. The pyridine ring's nitrogen atom can engage in hydrogen bonding and coordinate with metal ions, making it an invaluable component in the design of bioactive molecules. Additionally, the carbamoyl group introduces a polar functionality that enhances solubility and reactivity, facilitating further chemical modifications.

Recent advancements in the pharmaceutical industry have highlighted the importance of small molecule modulators that can interact with biological targets with high specificity. [(pyridin-2-yl)carbamoyl]formic acid has been explored as a key intermediate in the synthesis of inhibitors targeting various therapeutic areas, including oncology, neurology, and inflammatory diseases. Its ability to serve as a precursor for more complex molecules has made it a subject of extensive research.

In the realm of drug discovery, the pyridin-2-yl group is particularly noteworthy for its presence in numerous FDA-approved drugs. This motif is often integrated into molecules to improve pharmacokinetic properties such as solubility and metabolic stability. The formic acid moiety at one end of the molecule provides a reactive site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

Recent studies have demonstrated the utility of [(pyridin-2-yl)carbamoyl]formic acid in the development of kinase inhibitors, which are critical in treating cancers and other chronic diseases. The pyridine ring can mimic ATP binding pockets in kinases, while the carbamoyl group can form hydrogen bonds with key residues in the active site. This dual functionality makes it an effective scaffold for designing potent and selective inhibitors.

The synthesis of [(pyridin-2-yl)carbamoyl]formic acid typically involves multi-step organic reactions, starting from commercially available pyridine derivatives. Advanced synthetic methodologies have been developed to enhance yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are commonly employed to construct the desired structure efficiently.

The compound's reactivity also extends to its role as a building block in peptidomimetics and protease inhibitors. The carbamoyl group can be used to replace amide bonds in peptides, creating analogs with improved stability and bioavailability. This approach has been particularly useful in developing antiviral and anticancer agents where protease inhibition is a key mechanism of action.

Moreover, [(pyridin-2-yl)carbamoyl]formic acid has found applications in materials science, particularly in the design of functional dyes and ligands for metal-organic frameworks (MOFs). Its ability to coordinate with metals makes it an excellent candidate for creating novel materials with tailored properties. These materials have potential applications in catalysis, gas storage, and sensing technologies.

The growing interest in green chemistry has also influenced the synthesis of [(pyridin-2-yl)carbamoyl]formic acid. Researchers are increasingly focusing on developing sustainable methodologies that minimize waste and reduce environmental impact. Catalytic processes that employ recyclable catalysts and solvent-free reactions are being explored to make the synthesis more eco-friendly.

In conclusion, [(pyridin-2-yl)carbamoyl]formic acid (CAS No. 13120-39-3) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and chemical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules and functional materials. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge is likely to grow.